Cas no 1805294-11-4 (4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid)
4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid
-
- Inchi: 1S/C9H7F5N2O3/c10-7(11)5-3(2-15)1-4(19-9(12,13)14)16-6(5)8(17)18/h1,7H,2,15H2,(H,17,18)
- InChI Key: RFIPTQZKULTPRB-UHFFFAOYSA-N
- SMILES: FC(C1C(C(=O)O)=NC(=CC=1CN)OC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 326
- XLogP3: -0.6
- Topological Polar Surface Area: 85.4
4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029080078-1g |
4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid |
1805294-11-4 | 97% | 1g |
$1,519.80 | 2022-04-01 |
4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid
Introduction to 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1805294-11-4)
4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid, with the CAS number 1805294-11-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, which is widely recognized for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of an amino methyl group, a difluoromethyl substituent, and a trifluoromethoxy group, contribute to its distinctive chemical properties and reactivity.
The significance of 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid in modern drug discovery cannot be overstated. Pyridine derivatives have long been a cornerstone in the development of bioactive molecules due to their ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms into the molecular structure enhances the metabolic stability and binding affinity of the compound, making it an attractive candidate for further investigation.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid has emerged as a promising intermediate in the synthesis of pharmacologically active compounds. Its versatile structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications.
The compound's molecular framework includes several key functional groups that contribute to its reactivity and potential biological activity. The aminomethyl group (-NHCH₂-) serves as a nucleophilic site, facilitating various chemical transformations such as condensation reactions or coupling processes. This feature makes it particularly useful in the synthesis of more complex molecules. Additionally, the presence of both difluoromethyl (-CF₂-) and trifluoromethoxy (-O-CF₃) groups introduces electron-withdrawing effects that can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies using molecular modeling techniques have suggested that 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This hypothesis is supported by preliminary experimental data demonstrating its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).
The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. For instance, some pyridine-based drugs have been successfully developed as antiviral agents, anticancer medications, and anti-inflammatory drugs. The structural motifs present in 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid align well with these established pharmacophores, suggesting potential therapeutic applications in similar therapeutic areas.
In addition to its pharmaceutical relevance, this compound has also been explored in agrochemical research. Fluorinated pyridines are known for their enhanced stability against environmental degradation, making them suitable candidates for developing more sustainable agricultural chemicals. The unique combination of functional groups in 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid may contribute to its efficacy as a precursor for novel agrochemical formulations.
The synthesis of 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern synthetic organic chemistry.
As research continues to uncover new applications for this compound, it is expected that further studies will focus on understanding its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible benefits for patients and society at large.
The future prospects for 4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid are bright, with ongoing investigations aiming to expand its utility across multiple domains. Whether it serves as a key intermediate in drug development or finds application in other areas such as materials science or environmental chemistry, this compound exemplifies the importance of innovative chemical research in addressing global challenges.
1805294-11-4 (4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)